Cas no 915146-98-4 (Adenosine, N-bicyclo[2.2.1]hept-2-yl-2-(1H-pyrazol-1-yl)-)

• Product Name: Adenosine, N-bicyclo[2.2.1]hept-2-yl-2-(1H-pyrazol-1-yl)-
• CAS No: 915146-98-4
• MF: C₂₀H₂₅N₇O₄
• MW: 427.457003355026
• CID: 748870
• PubChem ID: 11978650
• Update Time: 2025-04-19

Adenosine, N-bicyclo[2.2.1]hept-2-yl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-bicyclo[2.2.1]hept-2-yl-2-(1H-pyrazol-1-yl)-
• (2R,3R,4S,5R)-2-[6-(3-bicyclo[2.2.1]heptanylamino)-2-pyrazol-1-ylpurin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-(Bicyclo[2.2.1]heptan-2-ylamino)-2-(1H-pyrazol-1-yl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CTK3G4396
• 915146-98-4
• DTXSID10475088
• (2R,3R,4S,5R)-2-[6-({bicyclo[2.2.1]heptan-2-yl}amino)-2-(1H-pyrazol-1-yl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol

• Inchi： 1S/C20H25N7O4/c28-8-13-15(29)16(30)19(31-13)26-9-21-14-17(23-12-7-10-2-3-11(12)6-10)24-20(25-18(14)26)27-5-1-4-22-27/h1,4-5,9-13,15-16,19,28-30H,2-3,6-8H2,(H,23,24,25)/t10?,11?,12?,13-,15-,16-,19-/m1/s1
• InChI Key： PDOKWSPMAMHLFU-ZXRVYSIVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C1=NC(N1C=CC=N1)=NC=2NC1CC2CCC1C2)O)O

Computed Properties

• Exact Mass: 427.19680230g/mol
• Monoisotopic Mass: 427.19680230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 143Ų